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An In-depth Technical Guide on the Current State of Knowledge

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dibritannilactone B, a sesquiterpene lactone isolated from the plant Inula britannica, presents

a significant enigma in the field of natural product biosynthesis.[1][2] Despite its classification

within a well-studied class of compounds, publicly available scientific literature lacks specific

details regarding its biosynthetic pathway, including the key enzymes, intermediates, and

regulatory mechanisms. This technical guide consolidates the currently available information on

Dibritannilactone B, highlighting the conspicuous absence of a defined biosynthetic route. It

aims to provide a foundational understanding for researchers and to underscore the critical

need for further investigation into the synthesis of this potentially bioactive molecule.

Introduction
Dibritannilactone B is a natural product with the chemical formula C₃₄H₄₆O₉ and a molecular

weight of 598.72 g/mol .[1] As a sesquiterpenoid lactone, it belongs to a large family of natural

products known for their diverse and potent biological activities.[3] These compounds are

characterized by a 15-carbon skeleton, often incorporating a lactone ring.[3] While vendor

information suggests potential roles in modulating cellular pathways related to inflammation

and apoptosis, specific, peer-reviewed studies confirming these activities for Dibritannilactone
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B are not publicly accessible.[1][3] The primary source of this compound is the aerial parts of

Inula britannica, a plant with a history of use in traditional medicine.[1]

Current Knowledge and Significant Gaps
A thorough review of scientific databases and literature reveals a critical gap in the

understanding of Dibritannilactone B's biosynthesis. Key missing information includes:

Elucidation of the Biosynthetic Pathway: The specific enzymatic steps and metabolic

intermediates leading to the formation of Dibritannilactone B are unknown.

Genetic Basis of Production: The genes and gene clusters responsible for encoding the

biosynthetic enzymes in Inula britannica have not been identified.

Quantitative Data: There is a lack of quantitative data such as enzyme kinetics, metabolic

flux, and production yields.

Detailed Experimental Protocols: Specific, validated protocols for the isolation, purification,

and total synthesis of Dibritannilactone B are not available in the public domain.[3]

Physicochemical Properties
While biosynthetic data is scarce, some fundamental properties of Dibritannilactone B have

been reported.

Property Value Source

CAS Number 1829580-18-8 Chemical Supplier Catalogs[1]

Molecular Formula C₃₄H₄₆O₉ Chemical Supplier Catalogs[1]

Molecular Weight 598.72 g/mol Chemical Supplier Catalogs[1]

Source Organism Inula britannica
Chemical Supplier Catalogs[1]

[2]

Note: It is important to note that the CAS number 1829580-18-8 has also been associated with

a different chemical entity by at least one vendor, highlighting the need for careful verification of

supplied materials.[3]
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A Generalized Approach to Sesquiterpene Lactone
Isolation
In the absence of a specific protocol for Dibritannilactone B, a general workflow for the

isolation of sesquiterpene lactones from Inula species can be proposed. This serves as a

starting point for researchers interested in obtaining this compound for further study.
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High-Performance Liquid Chromatography (HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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